Cas no 2668-47-5 ([1,1'-Biphenyl]-4-ol,3,5-bis(1,1-dimethylethyl)-)

• Product Name: [1,1'-Biphenyl]-4-ol,3,5-bis(1,1-dimethylethyl)-
• CAS No: 2668-47-5
• MF: C₂₀H₂₆O
• MW: 282.419846057892
• CID: 263424
• PubChem ID: 17578
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,3,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,3,5-bis(1,1-dimethylethyl)-
• 2,6-ditert-butyl-4-phenylphenol
• [1,1'-Biphenyl]-4-ol,3,5-bis(1,1-dimethylethyl)
• 2,6-Bis(1,1-dimethylethyl)-4-phenylphenol
• 2,6-di(t-butyl)-4-phenylphenol
• 2,6-Di-tert-butyl-4-phenylphenol
• 3,5-Di-tert-butyl-biphenyl-4-ol
• 4-Hydroxy-3.5-di-tert.-butyl-biphenyl
• 3,5-DI-TERT-BUTYL-4-BIPHENYLOL
• 4-Biphenylol, 3,5-di-tert-butyl-
• AKOS005592272
• JIEWQZNTUPWNMX-UHFFFAOYSA-N
• 3,5-DI-TERT-BUTYL-4-HYDROXYBIPHENYL
• [1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-
• SR-01000511056-1
• Q27271613
• DTXSID7062582
• NCGC00340724-01
• 3,5-Ditert-butyl[1,1'-biphenyl]-4-ol #
• CHEMBL1795388
• SCHEMBL426214
• 3,5-DI-TERT-BUTYL-[1,1'-BIPHENYL]-4-OL
• 4-phenyl-2,6-di-t-butylphenol
• AB01333120-02
• 2,6-DI(TERT-BUTYL)-4-PHENYLPHENOL
• 2,6-DI-TERT-BUTYL-P-PHENYLPHENOL
• (1,1'-Biphenyl)-4-ol, 3,5-bis(1,1-dimethylethyl)-
• 4-PHENYL-2,6-DI-TERT-BUTYLPHENOL
• NS00014254
• PHENOL, 2,6-DI-TERT-BUTYL-4-PHENYL-
• 93V393Y48W
• 2, 6-ditert-butyl-4-phenylphenol
• EINECS 220-207-1
• UNII-93V393Y48W
• 2668-47-5
• SR-01000511056
• 3,5-di-tert-butylbiphenyl-4-ol
• [1,1-BIPHENYL]-4-OL, 3,5-BIS(1,1-DIMETHYLETHYL)-
• DB-278521
• STK670834
• G66857

• Inchi： 1S/C20H26O/c1-19(2,3)16-12-15(14-10-8-7-9-11-14)13-17(18(16)21)20(4,5)6/h7-13,21H,1-6H3
• InChI Key： JIEWQZNTUPWNMX-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C2C=CC=CC=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 282.19800
• Monoisotopic Mass: 282.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6.5

Experimental Properties

• Density: 0.985
• Boiling Point: 363.7°C at 760 mmHg
• Flash Point: 167.9°C
• Refractive Index: 1.537
• PSA: 20.23000
• LogP: 5.65420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives